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Compound of Interest

Methyl 2-amino-4-
Compound Name:
methoxybutanoate

cat. No.: B3117638

Technical Dossier: Methyl 2-amino-4-
methoxybutanoate

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular properties of Methyl 2-amino-4-
methoxybutanoate, a chemical compound of interest in various research and development
applications. The focus of this guide is to establish the fundamental physicochemical properties
of this molecule, specifically its molecular formula and weight, based on its chemical structure.

Physicochemical Properties

A thorough understanding of a molecule's molecular weight and formula is foundational for all
subsequent experimental and theoretical work, including stoichiometry, reaction kinetics, and
analytical characterization.

The molecular formula and weight of Methyl 2-amino-4-methoxybutanoate have been
determined through structural analysis and calculation. The key quantitative data are
summarized in the table below for clarity and ease of reference.
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Parameter Value
Molecular Formula CesH13NOs3
Molecular Weight 147.17 g/mol

Methodology for Structural and Molecular Weight
Determination

The molecular formula of Methyl 2-amino-4-methoxybutanoate was deduced from its IUPAC
name, which systematically describes its chemical structure. The molecular weight was then
calculated based on this formula.

1. Derivation of the Molecular Formula:

The name "Methyl 2-amino-4-methoxybutanoate" can be deconstructed to reveal its
constituent atoms:

Butanoate: This indicates a four-carbon chain forming the backbone of the molecule,

including the carboxyl carbon.

Methyl: The prefix "Methyl" signifies a methyl ester, where a methyl group (-CHs) is attached

to the carboxylate oxygen.

2-amino: An amino group (-NH2) is bonded to the second carbon of the butanoate chain.

4-methoxy: A methoxy group (-OCHs) is attached to the fourth carbon of the butanoate chain.
From this structural information, the atoms are tallied:

e Carbon (C): 4 from the butanoate chain + 1 from the methyl ester + 1 from the methoxy

group = 6 Carbon atoms.

e Hydrogen (H): 7 from the butanoate backbone and amino group + 3 from the methyl ester +
3 from the methoxy group = 13 Hydrogen atoms.

¢ Nitrogen (N): 1 from the amino group = 1 Nitrogen atom.
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e Oxygen (O): 2 from the ester group + 1 from the methoxy group = 3 Oxygen atoms.
This leads to the molecular formula CeH13NOs.
2. Calculation of the Molecular Weight:

The molecular weight is the sum of the atomic weights of all atoms in the molecule. Using the
standard atomic weights of the constituent elements:

Atomic weight of Carbon (C) =12.011 u

Atomic weight of Hydrogen (H) = 1.008 u

Atomic weight of Nitrogen (N) = 14.007 u

Atomic weight of Oxygen (O) = 15.999 u

The molecular weight (MW) is calculated as follows: MW = (6 x 12.011) + (13 x 1.008) + (1 x
14.007) + (3 x 15.999) MW = 72.066 + 13.104 + 14.007 + 47.997 MW = 147.174 g/mol

Logical Workflow for Property Determination

The following diagram illustrates the logical process followed to determine the molecular
formula and weight of Methyl 2-amino-4-methoxybutanoate from its chemical name.
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Caption: Derivation of Molecular Formula and Weight.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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